3-Chloro-2-methylbenzaldehyde

• IUPAC Name: 3-chloro-2-methylbenzaldehyde
• InChI: InChI=1S/C8H7ClO/c1-6-7(5-10)3-2-4-8(6)9/h2-5H,1H3
• InChI Key: WMDHVKYUOKHNQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C=O
• Molecular Formula: C8H7ClO
• DSSTOX Substance ID: DTXSID40523728
• Molecular Weight: 154.59 g/mol
• CAS No.: 874-27-1

Description

3-Chloro-2-methylbenzaldehyde is a chemical compound with the molecular formula C8H7ClO and a molecular weight of 154.59. It is used in various chemical reactions due to its structure and properties.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C8H7ClO. This indicates that the compound consists of 8 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, and 1 oxygen atom.

Physical and Chemical Properties Analysis

This compound has a melting point of 31 °C and a boiling point of 100-105 °C (at a pressure of 14 Torr). The density of the compound is approximately 1.195±0.06 g/cm3.

Scientific Research Applications

Synthesis and Preparation

• 3-Chloro-2-methylbenzaldehyde serves as an intermediate in the synthesis of various compounds. For instance, it has been used in the preparation of 2-chloro-6-methylbenzoic acid via nucleophilic aromatic substitution and carbonylation methods, indicating its versatility in organic synthesis (Daniewski et al., 2002).

Chemical Sensing and Detection

• This compound has been utilized in the development of fluorescent pH sensors. A study demonstrated that a probe based on this compound exhibited a substantial increase in fluorescence intensity within a specific pH range, highlighting its potential in biological and chemical sensing applications (Saha et al., 2011).

Catalysis and Chemical Reactions

• In catalytic processes, it has been involved in reactions like aldol condensations and subsequent dehydrocyclization during ethanol upgrading, emphasizing its role in the production of value-added chemicals (Moteki et al., 2016).

Physicochemical Studies

• The compound has been subject to studies exploring its physical and chemical properties, such as isotope effects and proton hyperfine interactions, which are crucial for understanding molecular behavior and reaction mechanisms (Neugebauer-Crawford & Tinti, 1995).

Applications in Organic Synthesis

• This compound is also significant in organic synthesis. It has been used in the synthesis of complex molecules like Schiff-base macrocyclic complexes, demonstrating its utility in constructing sophisticated molecular architectures (Chen et al., 2014).

Photochemistry and Photophysics

• The compound's role in photochemistry has been explored, with studies investigating its behavior under light irradiation, which is essential for applications in photochemical synthesis and materials science (Plíštil et al., 2006).

Potential in Food Protection

• Interestingly, analogs of this compound have shown potential as acaricides, highlighting the possibility of using similar compounds in protecting food products from pests (Park et al., 2017).

Safety and Hazards

The safety data sheet for 3-Chloro-2-methylbenzaldehyde indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Therefore, precautions should be taken when handling this compound, including avoiding inhalation and contact with skin and eyes.

Mechanism of Action

Target of Action

Like other aldehydes, it may interact with various biological molecules such as proteins and nucleic acids .

Mode of Action

3-Chloro-2-methylbenzaldehyde, being an aldehyde, can undergo a variety of chemical reactions. For instance, it can react with hydroxylamine to form oximes or hydrazine to form hydrazones . The oxygen atom in these molecules acts as a nucleophile, competing with nitrogen. The reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .

Biochemical Pathways

The formation of oximes and hydrazones could potentially interfere with various biochemical pathways, given that these compounds can further react with other biological molecules .

Result of Action

The formation of oximes and hydrazones could potentially lead to various molecular and cellular effects, depending on the specific biological context .

Biochemical Analysis

Biochemical Properties

3-Chloro-2-methylbenzaldehyde can participate in reactions at the benzylic position, such as free radical bromination and nucleophilic substitution . The nature of these interactions involves the resonance-stabilized carbocation at the benzylic position .

Cellular Effects

This disruption can lead to the destabilization of cellular redox homeostasis .

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with other molecules at the atomic level. For instance, it can participate in SN1 or SN2 reactions, depending on the nature of the halides .